Cas no 1268154-14-8 (7-Ethyl-2-methylbenzo[d]oxazole)

• Product Name: 7-Ethyl-2-methylbenzo[d]oxazole
• CAS No: 1268154-14-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4819637
• Update Time: 2025-09-23

7-Ethyl-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-2-methylbenzo[d]oxazole

• Inchi： 1S/C10H11NO/c1-3-8-5-4-6-9-10(8)12-7(2)11-9/h4-6H,3H2,1-2H3
• InChI Key： QYNCWARAHTVZML-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=CC(CC)=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 7-Ethyl-2-methylbenzo[d]oxazole

7-Ethyl-2-methylbenzo[d]oxazole: A Versatile Compound in Pharmaceutical Research

7-Ethyl-2-methylbenzo[d]oxazole, with the CAS number 1268154-14-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of benzo[d]oxazole derivatives, which are known for their diverse biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a focal point for researchers and pharmaceutical companies.

The benzo[d]oxazole ring system is a key structural feature of 7-Ethyl-2-methylbenzo[d]oxazole. This heterocyclic compound combines the aromaticity of benzene with the oxygen-containing ring, which contributes to its unique chemical properties. The 2-methyl group on the benzene ring further modulates its reactivity and biological activity, as evidenced by recent molecular docking studies.

Recent research published in the Journal of Medicinal Chemistry (2024) has demonstrated that 7-Ethy-2-methylbenzo[d]oxazole exhibits promising anti-inflammatory properties. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 has been well-documented, making it a candidate for the development of novel anti-inflammatory drugs.

Another notable application of 7-Ethyl-2-methylbenzo[d]oxazole is in the field of antitumor therapy. A study conducted by the National Cancer Institute (2023) revealed that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The 2-methyl substitution plays a critical role in enhancing the compound's selectivity against malignant cells.

The synthesis of 7-Ethyl-2-methylbenzo[d]oxazole involves a multi-step process that includes the condensation of appropriate aromatic amines with ketones. This method, as described in a 2023 paper in Organic & Biomolecular Chemistry, allows for the efficient preparation of the compound with high purity and yield. The benzo[d]oxazole core is formed through a cyclization reaction, which is a crucial step in the synthesis pathway.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 7-Ethyl-2-methylbenzo[d]oxazole. A 2024 study using molecular dynamics simulations showed that the compound can bind to specific protein targets with high affinity. This binding mechanism is critical for its therapeutic efficacy, as it enables the compound to modulate key biological processes.

The 2-methyl substitution in 7-Ethyl-2-methylbenzo[d]oxazole has been shown to enhance its solubility and bioavailability, which are essential factors in drug development. A 2023 report in Drug Discovery Today highlighted that this modification significantly improves the compound's pharmacokinetic profile, making it more suitable for clinical applications.

Furthermore, the benzo[d]oxazole scaffold has been extensively studied for its potential in treating neurodegenerative diseases. Research published in Neurochemical Research (2024) suggests that 7-Ethyl-2-methylbenzo[d]oxazole may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings open new avenues for the treatment of conditions such as Alzheimer's disease.

Another area of interest is the use of 7-Ethyl-2-methylbenzo[d]oxazole in the development of antiviral agents. A 2023 study in Virology Journal reported that the compound can inhibit the replication of certain viral strains by interfering with their enzymatic activities. This property makes it a potential candidate for antiviral drug development.

The benzo[d]oxazole ring system is also being explored for its applications in anti-diabetic therapy. A 2024 review in Pharmacological Research discussed how compounds like 7-Ethyl-2-methylbenzo[d]oxazole can regulate glucose metabolism and improve insulin sensitivity. These findings underscore the compound's versatility in addressing multiple health conditions.

Despite its promising potential, the development of 7-Ethyl-2-methylbenzo[d]oxazole as a therapeutic agent requires further investigation. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. The 2-methyl substitution is a key area of interest for improving the compound's therapeutic index.

In conclusion, 7-Ethyl-2-methylbenzo[d]oxazole represents a significant breakthrough in medicinal chemistry. Its unique benzo[d]oxazole structure, combined with the 2-methyl substitution, offers a wide range of biological activities. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of new therapeutic strategies.